Cas no 89814-59-5 (2,2':3',3''-Terthiophene, 5'-methyl-)

• Product Name: 2,2':3',3''-Terthiophene, 5'-methyl-
• CAS No: 89814-59-5
• MF: C₁₃H₁₀S₃
• MW: 262.413499355316
• CID: 588340
• PubChem ID: 13148573
• Update Time: 2025-04-19

2,2':3',3''-Terthiophene, 5'-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':3',3''-Terthiophene, 5'-methyl-
• 5-methyl-2-thiophen-2-yl-3-thiophen-3-ylthiophene
• 2~5~-Methyl-1~2~,2~2~:2~3~,3~3~-terthiophene
• DTXSID00522095
• 89814-59-5

• Inchi： 1S/C13H10S3/c1-9-7-11(10-4-6-14-8-10)13(16-9)12-3-2-5-15-12/h2-8H,1H3
• InChI Key： JPSPSHSXGMWYJZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2=CSC=C2)=C1C1=CC=CS1

Computed Properties

• Exact Mass: 261.99446384g/mol
• Monoisotopic Mass: 261.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.7Ų